Cas no 465-16-7 (Oleandrin)

• Product Name: Oleandrin
• CAS No: 465-16-7
• Molecular Formula: C₃₂H₄₈O₉
• Molecular Weight: 576.7181
• CID: 329214
• PubChem ID: 11541511

Oleandrin Properties

Names and Identifiers

• Oleandrin
• Card-20(22)-enolide,16-(acetyloxy)-3-[(2,6-dideoxy-3-O-methyl-a-L-arabino-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b,16b)-
• Card-20(22)-enolide,16-(acetyloxy)-3-[(2,6-dideoxy-3-O-methyl-a-L-arabino-hexopyranosyl)oxy]-1...
• OLEANDRIN(P)
• OLEANDRIN(P) - [Discontinued] PrintBack
• Cholesterin-methylether
• Cholesterin-monomethylether
• Cholesteryl-methyl-ether
• 5β,20(22)-Cardenolide-3β,14,16β-triol-3-([2,6-dideoxy-3-O-methyl-α-L-arabinohexopyranosyl]oxy) 16-acetate
• Corrigen
• Foliandrin
• Folinerin
• Neriol
• Neriolin
• Neriostene
• (3beta,5beta,16beta)-16-(Acetyloxy)-3-[(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• [ "" ]
• [(5S,8R,9R,10S,13R,14S,17S)-14-Hydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-1
• Oleandrina [Spanish]
• DB12843
• Oleandrigenin oleandroside
• GTPL12618
• Oleandrin, >=98% (HPLC)
• NSC 692219
• NSC-692219
• Q411532
• CARD-20(22)-ENOLIDE, 16-(ACETYLOXY)-3-((2,6-DIDEOXY-3-O-METHYL-.ALPHA.-L-ARABINO-HEXOPYRANOSYL)OXY)-14-HYDROXY-, (3.BETA.,5.BETA.,16.BETA.)-
• HSDB 3518
• Oleandrina
• Oleandrine
• Folinevin
• PBI-05204 (mixture of botanical compounds)
• BDBM50465465
• [(3S,8R,9S,10S,13R,14S,16S,17R)-14-Hydroxy-3-[(4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
• DTXSID40861950
• CHEBI:59030
• AKOS032430539
• (3beta,5beta,16beta)-16-acetoxy-3-[(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• (3beta,5beta,16beta)-16-(Acetyloxy)-3-
• (3beta,16beta)-16-(Acetyloxy)-3-((2,6-dideoxy-3-O-methyl-L-arabino-hexopyranosyl)oxy)-14-hydroxy card-20(22)-enolide
• 16beta-Acetoxy-3beta-(2,6-dideoxy-3-O-methyl-L-arabino-hexopyranosyloxy)-14-hydroxycard-20(22)-enolide
• C19987
• UNII-II95UDU7I4
• PBI-05204
• CS-5505
• EINECS 207-361-5
• 1315607-79-4
• Card-20(22)-enolide, 16-(acetyloxy)-3-((2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy)-14-hydroxy-, (3beta,5beta,16beta)-
• 465-16-7
• PBI 05204
• DTXCID401474666
• MS-30375
• HY-13719
• II95UDU7I4
• Anvirzel
• Card-20(22)-enolide, 16-(acetyloxy)-3-((2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy)-14-hydroxy-, (3-beta,5-beta,16-beta)-
• OLEANDRIN [MI]
• s6918
• 16beta-(Acetyloxy)-3beta-((2,6-dideoxy-3-O-methyl-L-arabino-hexopyranosyl)oxy)-14-hydroxycard-20-(22)-enolide
• [(3S,5R,8R,9S,10S,13R,14S,16S,17R)-14-hydroxy-3-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
• (3 beta,16 beta)-16-(acetyloxy)-3-((2,6-dideoxy-3-O-methyl-L-arabino-hexopyranosyl)oxy)-14-hydroxy card-20(22)-enolide
• Oleandrin (PBI-05204)
• (3beta,5beta,16beta)-16-acetoxy-3-((2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy)-14-hydroxycard-20(22)-enolide
• OLEANDRIN [WHO-DD]
• PBI05204
• CHEMBL4285883
• SCHEMBL25049
• JLPDBLFIVFSOCC-XYXFTTADSA-N
• 5?\\,20(22)-Cardenolide-3?, Corrigen, Foliandrin, Folinerin, Neriol, Neriolin, Neriostene
• STL565781
• C32H48O9
• BRD-K98006098-001-01-6
• DA-56415
• GLXC-10398

• MDL： MFCD00079204
• InChIKey： JLPDBLFIVFSOCC-FZHAFNAYSA-N
• Inchi： 1S/C32H48O9/c1-17-29(35)24(37-5)14-27(39-17)41-21-8-10-30(3)20(13-21)6-7-23-22(30)9-11-31(4)28(19-12-26(34)38-16-19)25(40-18(2)33)15-32(23,31)36/h12,17,20-25,27-29,35-36H,6-11,13-16H2,1-5H3/t17?,20-,21?,22+,23+,24?,25?,27?,28+,29?,30-,31+,32-/m0/s1
• SMILES： O([H])[C@]12C([H])([H])C([H])([C@@]([H])(C3=C([H])C(=O)OC3([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]21[H])OC1([H])C([H])([H])C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 576.329833g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 576.329833g/mol
• Monoisotopic Mass: 576.329833g/mol
• Topological Polar Surface Area: 121Ų
• Heavy Atom Count: 41
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 576.7

Experimental Properties

• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Dissociation Constants: pKa1: 6.8 (carboxy); pKa2: 13.2 (hydroxy); pKa3: 14.1 (secondary hydroxy) (est)
• LogP: 3.68100
• PSA: 120.75000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 557.17°C (rough estimate)
• Melting Point: 250 ºC
• Vapor Pressure: 3.61X10-19 mm Hg at 25 °C (est)
• Flash Point: 217.2±25.0 °C
• Solubility: In water, 1.557 mg/L at 25 °C (est)
• Color/Form: Powder
• Specific Rotation: D25 -48.0° (c = 1.3 in methanol)
• Density: 1.26

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives